Cas no 29803-27-8 (Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester)

• Product Name: Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester
• CAS No: 29803-27-8
• MF: C₁₇H₂₀ClO₃PS
• MW: 370.83066368103
• CID: 277059
• PubChem ID: 186132
• Update Time: 2025-04-19

Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-[(4-chlorophenyl)phenylmethyl] O,O-diethyl ester
• s-[(4-chlorophenyl)(phenyl)methyl] o,o-diethyl phosphorothioate
• DTXSID50952242
• 29803-27-8
• Phosphorothioic acid, S-(p-chloro-alpha-phenylbenzyl) O,O-diethyl ester
• S-(p-Chloro-alpha-phenylbenzyl) O,O-diethyl phosphorothioate

• Inchi： 1S/C17H20ClO3PS/c1-3-20-22(19,21-4-2)23-17(14-8-6-5-7-9-14)15-10-12-16(18)13-11-15/h5-13,17H,3-4H2,1-2H3
• InChI Key： SJXFUOCDFIKJFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)SP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 370.0561
• Monoisotopic Mass: 370.0559304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53